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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-1-Methyl-2-propylcyclohexane is a cycloalkane derivative with potential applications as a
non-polar solvent in organic synthesis.[1][2] Its chemical structure consists of a cyclohexane
ring substituted with a methyl and a propyl group on the same side of the ring.[1][3] This
compound is recognized for its capacity to dissolve a diverse range of organic materials,
suggesting its utility as a reaction medium.[1] Furthermore, it can serve as an intermediate in
the manufacturing of specialty chemicals, pharmaceuticals, and agrochemicals.[1] In the
broader context of green chemistry, the exploration of alternative solvents like cis-1-Methyl-2-
propylcyclohexane is driven by the need to replace more hazardous and environmentally
persistent solvents.[4][5][6]

While specific, detailed applications in peer-reviewed organic synthesis literature are not
extensively documented, this document aims to provide a foundational understanding of its
properties and potential uses based on available data.

Physicochemical Properties

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its
application in organic reactions. The following table summarizes the key physicochemical data
for cis-1-Methyl-2-propylcyclohexane.
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Property Value Reference

Molecular Formula CioHz0 [718]

Molecular Weight 140.27 g/mol [7109]

CAS Number 4926-71-0 [7][10]
cis-1-Methyl-2-

IUPAC Name [7]
propylcyclohexane

Appearance Liquid (presumed) [9]

Boiling Point Data not available

Melting Point Data not available

Density Data not available [71[9]

- Insoluble (presumed, as with

Water Solubility [11]
other cycloalkanes)

Octanol/Water Partition _
Data not available [12]

Coefficient (logP)

Potential Applications in Organic Synthesis

Given its non-polar, alkane-like structure, cis-1-Methyl-2-propylcyclohexane could potentially
be employed in reactions involving non-polar reactants and reagents. Cycloalkanes, in general,
are utilized as solvents for various organic compounds.[11]

Potential Reaction Types:

¢ Reactions involving organometallic reagents: Grignard reactions and organolithium
chemistry often require non-polar, aprotic solvents.

o Catalytic Hydrogenations: Its inert nature could be suitable for certain catalytic hydrogenation
reactions.

o Free Radical Reactions: Non-polar solvents are often the medium of choice for free-radical
chain reactions.
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o Extractions and Workups: Due to its presumed insolubility in water, it could be used as an
extraction solvent.

It is important to note that without specific experimental data, these are projected applications
based on the general properties of cycloalkanes.

Experimental Protocols

As of the current literature survey, no specific, detailed experimental protocols employing cis-1-
Methyl-2-propylcyclohexane as a solvent have been published. Researchers interested in
exploring its use should consider the following general guidelines for solvent substitution:

General Protocol for Solvent Screening:

o Small-Scale Test Reaction: Begin with a small-scale trial of a well-established reaction that
typically uses a non-polar solvent (e.g., hexane, cyclohexane, toluene).

¢ Solvent Substitution: Replace the conventional solvent with cis-1-Methyl-2-
propylcyclohexane, keeping all other reaction parameters (temperature, concentration,
stoichiometry) constant.

» Monitoring and Analysis: Monitor the reaction progress using appropriate analytical
techniques (TLC, GC-MS, NMR).

« |solation and Yield Determination: Upon completion, perform a standard workup and isolate
the product. Calculate the reaction yield.

o Comparison: Compare the yield, reaction time, and purity of the product with the results
obtained using the conventional solvent.

This systematic approach will help in evaluating the efficacy of cis-1-Methyl-2-
propylcyclohexane as a solvent for a specific transformation.

Safety and Handling

Working with cis-1-Methyl-2-propylcyclohexane requires adherence to standard laboratory
safety practices for handling organic solvents.[1]
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» Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.

[1]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[1]

o Flammability: As a hydrocarbon, it should be considered flammable.[9] Keep away from
ignition sources.

 Toxicity: While specific toxicity data is limited, it is classified as potentially causing skin and
eye irritation, and may be harmful if swallowed and enters airways.[9][13]

Logical Workflow for Solvent Evaluation

The following diagram illustrates a logical workflow for evaluating cis-1-Methyl-2-
propylcyclohexane as a potential solvent substitute in an organic reaction.
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Caption: Workflow for evaluating a novel solvent in organic synthesis.

Conclusion
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cis-1-Methyl-2-propylcyclohexane presents itself as a potential alternative non-polar solvent
for organic reactions. Its utility is suggested by its chemical structure and general properties of
related cycloalkanes. However, the lack of specific application data in the current scientific
literature necessitates an empirical approach for its adoption in synthesis. The protocols and
workflows outlined in this document provide a framework for researchers to systematically
evaluate its performance as a solvent in their specific applications. As with any chemical,
proper safety precautions must be observed during its handling and use. Further research and
publication of its use in specific reactions would be invaluable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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